Cas no 72918-18-4 (Benzene,1-ethenyl-3,5-dinitro-)

• Product Name: Benzene,1-ethenyl-3,5-dinitro-
• CAS No: 72918-18-4
• MF: C₈H₆N₂O₄
• MW: 194.144241809845
• CID: 551150
• PubChem ID: 12192553
• Update Time: 2025-04-19

Benzene,1-ethenyl-3,5-dinitro- Chemical and Physical Properties

Names and Identifiers

• Benzene,1-ethenyl-3,5-dinitro-
• 1,3-DINITRO-5-VINYL-BENZENE
• 1-ethenyl-3,5-dinitrobenzene
• 3,5-Dinitrostyrene
• Benzene,1-ethenyl-3,5-dinitro
• CRKUWNMRJQROHR-UHFFFAOYSA-N
• AKOS006331311
• AKOS015966966
• DTXSID70479880
• 72918-18-4
• 1,3-dinitro-5-vinylbenzene
• SCHEMBL7595668

• Inchi： 1S/C8H6N2O4/c1-2-6-3-7(9(11)12)5-8(4-6)10(13)14/h2-5H,1H2
• InChI Key： CRKUWNMRJQROHR-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=C(C=C(C=C)C=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 194.03300
• Monoisotopic Mass: 194.03275668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 91.6Ų

Experimental Properties

• PSA: 91.64000
• LogP: 3.19240